Thioredoxin reductase peptide tfa

• Molecular Formula: C67H105F3N18O20S2
• Molecular Weight: 1603.8 g/mol
• InChI: InChI=1S/C65H104N18O18S2.C2HF3O2/c1-10-34(8)53(64(99)83-20-14-18-45(83)60(95)76-40(65(100)101)17-13-19-66)82-58(93)43(29-102)75-49(88)28-73-61(96)51(32(4)5)80-57(92)42(23-46(68)85)77-62(97)52(33(6)7)81-59(94)44(30-103)78-63(98)54(35(9)84)79-50(89)26-70-47(86)25-72-56(91)41(21-31(2)3)74-48(87)27-71-55(90)38(67)22-36-24-69-39-16-12-11-15-37(36)39;3-2(4,5)1(6)7/h11-12,15-16,24,31-35,38,40-45,51-54,69,84,102-103H,10,13-14,17-23,25-30,66-67H2,1-9H3,(H2,68,85)(H,70,86)(H,71,90)(H,72,91)(H,73,96)(H,74,87)(H,75,88)(H,76,95)(H,77,97)(H,78,98)(H,79,89)(H,80,92)(H,81,94)(H,82,93)(H,100,101);(H,6,7)/t34-,35+,38-,40-,41-,42-,43-,44-,45-,51-,52-,53-,54-;/m0./s1
• InChIKey: JJRGKSLRZUFVIW-KJZQMREZSA-N

Thioredoxin Reductase Peptide TFA Overview

Thioredoxin reductase peptide TFA is a synthetic bioactive peptide corresponding to residues 53–67 of mammalian thioredoxin reductase (TrxR), with the amino acid sequence WGLGGTCVNVGCIPK . This 15‑mer peptide, supplied as a trifluoroacetate (TFA) salt, is utilized as a research tool to study the structure and function of the TrxR enzyme, which plays a central role in cellular antioxidant defense and redox regulation [1]. The compound is characterized by a molecular formula of C68H107F3N18O20S2 and a molecular weight of 1617.81 g/mol, and it is typically provided as a light‑yellow to yellow solid with a purity of ≥98% .

• N-terminal TrxR redox center (Cys59/Cys64) coverage for modification mapping

• MS-compatible 1.5 kDa peptide with residue-level resolution

• TFA salt form suitable for non-cell-based biochemical assays (ELISA, WB, NMR)

• Defined solubility in DMSO and aqueous media for consistent stock preparation

• [1] MedChemExpress. Thioredoxin reductase peptide TFA. Product Page. View Source

TrxR Peptide TFA Substitution Limitations

Substituting Thioredoxin reductase peptide TFA with other in‑class TrxR peptides or alternative salt forms without quantitative verification can compromise experimental reproducibility and data integrity. The TFA salt confers a distinct solubility profile—approximately 12‑fold higher in DMSO than the acetate counterpart—which directly influences the concentration range achievable in stock solutions and the amount of organic solvent required in downstream assays . Furthermore, the exact 15‑amino‑acid sequence (residues 53–67) is essential for studies targeting this specific domain of the TrxR enzyme; deviations in sequence, even by a single residue, alter binding kinetics and functional outcomes [1]. Therefore, selection of the precise TFA salt form with verified sequence identity is not a matter of preference but a requisite for generating reliable and translatable research data.

Molarity & Counterion

TFA salt: residual counterion 10–30% reduces net peptide to 70–90% of gross weight

Acetate/free base: different counterion mass shifts molarity by ~7%

Mechanism & Domain

Probes N-terminal dithiol domain (Cys59/Cys64); does not inhibit catalytic activity

Small-molecule inhibitors target C-terminal selenocysteine via different chemistry

Cell Assay Compatibility

Residual TFA may affect cell viability and receptor binding at low concentrations

Acetate salt may be preferred for cell-based and in vivo studies

• [1] Jan YH, et al. Cross‑linking of thioredoxin reductase by the sulfur mustard analogue mechlorethamine in human lung epithelial cells and rat lung: selective inhibition of disulfide reduction but not redox cycling. Chem Res Toxicol. 2014;27(1):61‑75. PMC4070429. View Source

TrxR Peptide TFA Quantitative Evidence

N-Terminal Redox Center Coverage (Residues 53–67)

The TFA salt form of the thioredoxin reductase peptide demonstrates a DMSO solubility of ~30.91 mM (50 mg/mL) . In contrast, the acetate salt of the identical peptide sequence exhibits a significantly lower DMSO solubility of only 2.5 mM . This represents a 12.4‑fold difference in achievable concentration, directly impacting the flexibility of stock solution preparation and the volume of organic solvent required in downstream assays.

N-Terminal Cys Coverage

Class-level

2 redox-active cysteines (Cys59, Cys64) in single 15-mer peptide vs. 0 N-terminal cysteines in C-terminal probes; >30-fold mass reduction vs full-length TrxR1

Enables simultaneous dual-cysteine redox center mapping at residue level

Class-level; confirm MS conditions with target peptide

Evidence Dimension	DMSO solubility
Target Compound Data	~30.91 mM (50 mg/mL)
Comparator Or Baseline	Acetate salt: 2.5 mM
Quantified Difference	12.4‑fold higher
Conditions	DMSO at room temperature with sonication

Why This Matters

Higher solubility enables preparation of more concentrated stock solutions, reducing solvent volume and minimizing potential solvent‑related artifacts in biological assays.

TFA vs. Acetate Salt: Net Peptide Content

The TFA salt exhibits measurable aqueous solubility of ~7.73 mM (12.5 mg/mL) in H₂O . This property allows for direct dissolution of the peptide in aqueous buffers without the need for DMSO or other organic co‑solvents. While comparable aqueous solubility data for the acetate salt is not reported, the TFA salt's water solubility provides a clear advantage for maintaining physiologically relevant assay conditions.

Salt Form Molarity

Reported

TFA salt: MW 1617.81 Da → 0.618 mM at 1 mg/mL, net peptide 70–90%. Acetate: MW 1563.84 Da → 0.639 mM, net peptide >99%.

Counterion choice alters calculated concentration for quantitative assays

Use salt-specific MW for molarity calculations

Evidence Dimension	Aqueous solubility
Target Compound Data	~7.73 mM (12.5 mg/mL)
Comparator Or Baseline	Not reported for acetate salt
Quantified Difference	N/A
Conditions	H₂O with sonication

Why This Matters

Aqueous solubility allows for more physiologically relevant assay conditions and avoids potential cytotoxicity or interference from organic solvents.

Solubility in DMSO and H₂O

The peptide sequence WGLGGTCVNVGCIPK corresponds exactly to residues 53–67 of mammalian thioredoxin reductase (TrxR). This identity has been independently confirmed by LC‑MS/MS analysis in published research, which identified this tryptic fragment with the same sequence and intramolecular cross‑linking pattern [1]. Using a peptide that precisely matches the native sequence ensures that experimental results accurately reflect interactions with the targeted TrxR domain.

Solubility Profile

Data to verify

DMSO: ≥50 mg/mL (30.91 mM); H₂O: ≥12.5 mg/mL (7.73 mM); in vivo formulation: ≥2.5 mg/mL clear solution

Reported solubility supports aqueous assay and in vivo stock preparation

Data to verify; cross-reference with vendor COA

Evidence Dimension	Sequence identity
Target Compound Data	100% match to residues 53–67
Comparator Or Baseline	Generic TrxR peptides may differ
Quantified Difference	N/A
Conditions	LC‑MS/MS analysis and tryptic digestion

Why This Matters

Sequence fidelity is critical for reproducible research; using the correct peptide ensures that experimental outcomes are directly attributable to the intended TrxR domain.

• [1] Jan YH, et al. Cross‑linking of thioredoxin reductase by the sulfur mustard analogue mechlorethamine in human lung epithelial cells and rat lung: selective inhibition of disulfide reduction but not redox cycling. Chem Res Toxicol. 2014;27(1):61‑75. PMC4070429. View Source

Purity and Batch Reproducibility

Thioredoxin reductase peptide TFA is supplied with a vendor‑reported purity of ≥98% as determined by HPLC . The acetate salt form is reported to have a marginally higher purity of 99.47% from one vendor . While both purities are suitable for most research applications, the TFA salt's balance of high purity and superior solubility makes it the more practical choice for a wider range of experimental setups. Additionally, the TFA salt is characterized by defined storage conditions: powder stable at ‑20 °C for 3 years, and in DMSO solution stable at ‑80 °C for 6 months .

Purity & Reproducibility

Reported

>98% HPLC purity across vendors; COA, HNMR, HPLC documentation; powder stability: -20°C/3 yr, -80°C/2 yr

Supports lot-to-lot reproducibility for longitudinal studies

Class-level; confirm COA per batch

Evidence Dimension	Purity
Target Compound Data	≥98%
Comparator Or Baseline	Acetate salt: 99.47%
Quantified Difference	‑1.5% (acetate slightly higher)
Conditions	HPLC analysis

Why This Matters

While the acetate salt has a marginal purity advantage, the TFA salt's combination of high purity and drastically better solubility renders it more versatile and easier to handle in diverse experimental protocols.

TrxR Peptide TFA Application Scenarios

Covalent Modification Mapping of N-Terminal Redox Center

The high DMSO solubility (~30.91 mM) of Thioredoxin reductase peptide TFA allows preparation of concentrated stock solutions, which is essential for dose‑response studies or competitive binding assays where the peptide is used as a substrate or inhibitor analog. This minimizes the volume of DMSO introduced into the assay, reducing potential solvent interference with TrxR enzymatic activity .

Non-Cellular Biochemical and Biophysical Assays

The exact sequence WGLGGTCVNVGCIPK, confirmed by LC‑MS/MS in peer‑reviewed studies, makes this peptide an ideal standard for calibrating mass spectrometers and for validating the detection of TrxR tryptic fragments in complex biological samples [1].

Competition and Binding Assays for N-Terminal Domain Interface

Because the peptide corresponds precisely to residues 53–67 of TrxR, it can be employed in X‑ray crystallography, NMR, or surface plasmon resonance (SPR) experiments to map interactions between this domain and other proteins or small‑molecule ligands. The TFA salt's aqueous solubility facilitates binding assays conducted in near‑physiological buffers .

Reference Standard for TrxR Drug Discovery QC

The peptide serves as a defined component in assays designed to dissect the redox regulation of the thioredoxin system. Its reliable purity and solubility profile ensure consistent performance in cell‑free systems measuring thiol‑disulfide exchange or reactive oxygen species generation .

Application

Selection Property

Validation Focus

TrxR N-terminal covalent modification mapping

N-terminal redox center (Cys59/Cys64) coverage

MS adduct assignment and cross-link validation

Non-cell-based biochemical assays (ELISA, WB, NMR)

TFA salt compatibility with non-cellular formats

Molarity calculation using TFA salt MW (1617.81 Da)

N-terminal domain interface binding studies

Subunit interface CVNVGC motif span

Competitive binding stoichiometry and solubility validation

Reference standard for TrxR-targeting peptide QC

Multi-vendor >98% purity and analytical documentation

HPLC method development and batch consistency

• [1] Jan YH, et al. Cross‑linking of thioredoxin reductase by the sulfur mustard analogue mechlorethamine in human lung epithelial cells and rat lung: selective inhibition of disulfide reduction but not redox cycling. Chem Res Toxicol. 2014;27(1):61‑75. PMC4070429. View Source